Cas no 2368221-75-2 (2-bromo-3-(methoxy-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-4,6-d2)

• Product Name: 2-bromo-3-(methoxy-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-4,6-d2
• CAS No: 2368221-75-2
• MF: C₁₂H₁₇BBrNO₃
• MW: 319.014091253281
• CID: 6823369
• PubChem ID: 172401107
• Update Time: 2025-03-01

2-bromo-3-(methoxy-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• CS-20250
• 2368221-75-2
• 2-bromo-3-(methoxy-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-4,6-d2

• Inchi： 1S/C12H17BBrNO3/c1-11(2)12(3,4)18-13(17-11)8-6-9(16-5)10(14)15-7-8/h6-7H,1-5H3/i5D3,6D,7D
• Inchi： InChI=1S/C12H17BBrNO3/c1-11(2)12(3,4)18-13(17-11)8-6-9(16-5)10(14)15-7-8/h6-7H,1-5H3/i5D3,6D,7D
• InChI Key： XONGSBLEDJXTHW-XUJUUXFNSA-N
• SMILES： BrC1=C(C([2H])=C(B2OC(C)(C)C(C)(C)O2)C([2H])=N1)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 318.07987Da
• Monoisotopic Mass: 318.07987Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų